Cas no 1091618-41-5 (5-(4-Bromo-2-methoxyphenyl)oxazole)

• Product Name: 5-(4-Bromo-2-methoxyphenyl)oxazole
• CAS No: 1091618-41-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD32631855
• CID: 5079347
• Update Time: 2026-03-01

5-(4-Bromo-2-methoxyphenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2-methoxyphenyl)oxazole
• 5-(4-Bromo-2-methoxyphenyl)oxazole

• MDL： MFCD32631855
• Inchi： 1S/C10H8BrNO2/c1-13-9-4-7(11)2-3-8(9)10-5-12-6-14-10/h2-6H,1H3
• InChI Key： DTUKOCCOHDYOGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=CN=CO2)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-Bromo-2-methoxyphenyl)oxazole

Introduction to 5-(4-Bromo-2-methoxyphenyl)oxazole (CAS No. 1091618-41-5)

5-(4-Bromo-2-methoxyphenyl)oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1091618-41-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and four carbon atoms, fused with a phenyl ring substituted at specific positions. The presence of both bromine and methoxy functional groups on the aromatic ring enhances its chemical reactivity, making it a valuable scaffold for synthesizing biologically active molecules.

The structure of 5-(4-Bromo-2-methoxyphenyl)oxazole imparts unique electronic and steric properties that are exploited in drug design. The bromine atom at the para position relative to the methoxy group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the methoxy group provides electron-donating effects, influencing the overall reactivity and binding interactions with biological targets. These features make it an attractive building block for developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on oxazole derivatives due to their diverse pharmacological activities. Oxazoles are known for their role in antimicrobial, antifungal, anti-inflammatory, and anticancer applications. Specifically, compounds incorporating the 4-bromo-2-methoxyphenyl moiety have shown promise in modulating enzyme activities and receptor interactions relevant to human diseases. For instance, studies have highlighted the potential of this scaffold in inhibiting kinases and other signaling proteins involved in cancer progression.

One of the most compelling aspects of 5-(4-Bromo-2-methoxyphenyl)oxazole is its versatility in medicinal chemistry. Researchers have leveraged its structure to develop small molecule inhibitors targeting various disease pathways. Notably, derivatives of this compound have been investigated for their ability to interfere with protein-protein interactions critical in neurodegenerative disorders such as Alzheimer's disease. The bromine substituent, in particular, has been exploited for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures with tailored biological properties.

The synthesis of 5-(4-Bromo-2-methoxyphenyl)oxazole typically involves multi-step organic transformations starting from readily available aromatic precursors. Common synthetic routes include bromination of a methoxylated phenol followed by cyclization with appropriate reagents to form the oxazole ring. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, allowing for larger-scale production necessary for preclinical and clinical studies.

Recent advancements in computational chemistry have further enhanced the design of 5-(4-Bromo-2-methoxyphenyl)oxazole derivatives. Molecular docking studies combined with quantum mechanical calculations have enabled researchers to predict binding affinities and optimize lead compounds before experimental synthesis. This approach has significantly reduced the time and cost associated with drug discovery, accelerating the development pipeline for new therapeutic agents.

The pharmacological profile of 5-(4-Bromo-2-methoxyphenyl)oxazole has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key enzymes involved in cell proliferation. Additionally, its ability to modulate inflammatory pathways has been explored in models of chronic diseases such as rheumatoid arthritis. These findings underscore its potential as a lead compound for further development into novel drugs.

In conclusion,5-(4-Bromo-2-methoxyphenyl)oxazole (CAS No. 1091618-41-5) represents a promising candidate in pharmaceutical research due to its structural features and biological activities. The combination of its reactive functional groups and heterocyclic core provides a versatile platform for designing molecules with therapeutic relevance. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.